Cas no 13380-92-2 (8-ethynyltricyclo5.2.1.0,2,6decan-8-ol)

• Product Name: 8-ethynyltricyclo5.2.1.0,2,6decan-8-ol
• CAS No: 13380-92-2
• Molecular Formula: C₁₂H₁₆O
• Molecular Weight: 176.254843711853
• CID: 5697459
• PubChem ID: 22152035

8-ethynyltricyclo5.2.1.0,2,6decan-8-ol Properties

Names and Identifiers

• AKOS014244889
• 8-Ethynyltricyclo[5.2.1.0,2,6]decan-8-ol
• EN300-1273415
• 13380-92-2
• CS-0353119
• 5-Ethynyloctahydro-1h-4,7-methanoinden-5-ol
• SCHEMBL9752389
• 4,7-Methano-1H-inden-5-ol, 5-ethynyloctahydro-
• 8-ethynyltricyclo5.2.1.0,2,6decan-8-ol

• InChIKey： ZMIYHHFEAUQFNW-UHFFFAOYSA-N
• Inchi： 1S/C12H16O/c1-2-12(13)7-8-6-11(12)10-5-3-4-9(8)10/h1,8-11,13H,3-7H2
• SMILES： OC1(C#C)CC2CC1C1CCCC12

Computed Properties

• Exact Mass: 176.120115130g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.120115130g/mol
• Heavy Atom Count: 13
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 264.6±9.0 °C(Predicted)
• pka: 13.10±0.20(Predicted)
• Density: 1.13±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids